Cas no 61705-85-9 (Guanidine, (2-methylphenyl)-, compd. with 2,4,6-trinitrophenol)

• Product Name: Guanidine, (2-methylphenyl)-, compd. with 2,4,6-trinitrophenol
• CAS No: 61705-85-9
• MF: C₁₄H₁₄N₆O₇
• MW: 378.2969622612
• CID: 469273
• PubChem ID: 12253702
• Update Time: 2025-04-19

Guanidine, (2-methylphenyl)-, compd. with 2,4,6-trinitrophenol Chemical and Physical Properties

Names and Identifiers

• Guanidine, (2-methylphenyl)-, compd. with 2,4,6-trinitrophenol
• 2-(2-methylphenyl)guanidine,2,4,6-trinitrophenol
• DTXSID20482586
• 61705-85-9

• Inchi： 1S/C8H11N3.C6H3N3O7/c1-6-4-2-3-5-7(6)11-8(9)10;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h2-5H,1H3,(H4,9,10,11);1-2,10H
• InChI Key： QMIZNFJNEZDGKS-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].N(=C(/N)\N)/C1C=CC=CC=1C

Computed Properties

• Exact Mass: 378.09252
• Monoisotopic Mass: 378.09239681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 441
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 222Ų

Experimental Properties

• PSA: 211.55